2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H12ClFN2O4/c1-9-6-10(16)2-5-14(9)23-8-15(20)18-11-3-4-12(17)13(7-11)19(21)22/h2-7H,8H2,1H3,(H,18,20)
• InChI Key: VZOYCJAUCCQTNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C15H12ClFN2O4
• Molecular Weight: 338.72 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide, also known as Flucarbazone, is an herbicide that is widely used in agriculture to control weeds. It belongs to the chemical family of sulfonylureas and acts by inhibiting the biosynthesis of essential amino acids in plants. In

Mechanism of Action

2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide acts by inhibiting the biosynthesis of essential amino acids in plants. It specifically targets the enzyme acetolactate synthase (ALS), which is involved in the biosynthesis of branched-chain amino acids such as valine, leucine, and isoleucine. By inhibiting ALS, 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide prevents the biosynthesis of these amino acids, which are essential for plant growth and development.
Biochemical and Physiological Effects:
The inhibition of ALS by 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide leads to a decrease in the biosynthesis of essential amino acids in plants. This can lead to stunted growth, chlorosis, and eventually death of the plant. Moreover, 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide has been shown to affect the photosynthetic process in plants by reducing the efficiency of photosystem II. This can lead to a decrease in the photosynthetic rate and a reduction in plant biomass.

Advantages and Limitations for Lab Experiments

2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide has several advantages for lab experiments. It is a potent herbicide that can be used at low concentrations, making it cost-effective. It is also highly specific in its mode of action, which allows researchers to study the effects of ALS inhibition on plant growth and development. However, 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide has some limitations as well. It is toxic to humans and animals and must be handled with care. Moreover, its use in field experiments can be limited by its persistence in the soil.

Future Directions

There are several future directions for research on 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide. One area of interest is the development of new herbicides based on the structure of 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide. Researchers can modify the structure of 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide to improve its herbicidal properties or to target other enzymes involved in plant metabolism. Another area of interest is the study of the effects of 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide on non-target organisms. Researchers can investigate the environmental impact of 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide and its potential effects on soil microorganisms and beneficial insects. Finally, researchers can explore the potential use of 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide as a tool in plant breeding and genetic engineering. By selectively inhibiting ALS, 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide can be used to create plants with altered amino acid profiles, which can have implications for human nutrition and health.

Synthesis Methods

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide involves the reaction of 4-chloro-2-methylphenol with 2-chloroacetyl chloride to form 2-(4-chloro-2-methylphenoxy)acetophenone. This intermediate is then reacted with 4-fluoro-3-nitroaniline in the presence of a base to form 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide. The overall process is shown below:

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide has been extensively studied for its herbicidal properties and has been found to be effective against a wide range of weeds. It has been used to control weeds in crops such as wheat, barley, rice, and soybean. Moreover, 2-(4-chloro-2-methylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide has also been studied for its potential use as a tool in plant physiology research. It has been shown to affect the biosynthesis of essential amino acids in plants, which can lead to changes in plant growth and development.